Cas no 1761-59-7 (1,3-Benzenediol, 4-[[(2-hydroxyphenyl)imino]methyl]-)

1,3-Benzenediol, 4-[[(2-hydroxyphenyl)imino]methyl]- structure
1761-59-7 structure
Product Name:1,3-Benzenediol, 4-[[(2-hydroxyphenyl)imino]methyl]-
CAS No:1761-59-7
MF:C13H11NO3
MW:229.231343507767
CID:1362827
PubChem ID:556793
Update Time:2025-04-20

1,3-Benzenediol, 4-[[(2-hydroxyphenyl)imino]methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol, 4-[[(2-hydroxyphenyl)imino]methyl]-
    • 3-hydroxy-4-[(2-hydroxyanilino)methylidene]cyclohexa-2,5-dien-1-one
    • DTXSID00425219
    • VISLUSLXCVLVTQ-RIYZIHGNSA-N
    • 1,3-Benzenediol, 4-(2-hydroxyphenyl) iminomethyl-
    • 4-{(E)-[(2-hydroxyphenyl)imino]methyl}benzene-1,3-diol
    • STL575266
    • 4-((E)-[(2-Hydroxyphenyl)imino]methyl)-1,3-benzenediol #
    • CBDivE_001326
    • AKOS003236085
    • CHEMBL3098344
    • AGN-PC-0LQDNZ
    • SCHEMBL11409968
    • Benzene-1,3-diol, 4-(2-hydroxyphenyliminomethyl)-
    • 1761-59-7
    • Inchi: 1S/C13H11NO3/c15-10-6-5-9(13(17)7-10)8-14-11-3-1-2-4-12(11)16/h1-8,15-17H/b14-8+
    • InChI Key: VISLUSLXCVLVTQ-RIYZIHGNSA-N
    • SMILES: OC1C=C(C=CC=1/C=N/C1C=CC=CC=1O)O

Computed Properties

  • Exact Mass: 229.07393
  • Monoisotopic Mass: 229.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 73Ų

Experimental Properties

  • PSA: 73.05
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